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Compound Name:
N-(tert-Butoxycarbonyl)-L-

cyclohexylglycine

Cat. No.: B558347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Boc-L-cyclohexylglycine is a non-proteinogenic amino acid derivative that has garnered

significant attention in the fields of medicinal chemistry and drug development. Its unique

structural features, particularly the bulky cyclohexyl side chain, impart valuable properties to

peptides and other molecules into which it is incorporated. This technical guide provides a

comprehensive overview of the physical and chemical properties of Boc-L-cyclohexylglycine,

detailed experimental protocols for its synthesis, and a discussion of its critical role as a

building block in the development of novel therapeutics.

Physical and Chemical Properties
Boc-L-cyclohexylglycine is a white to off-white crystalline powder.[1][2] The tert-

butyloxycarbonyl (Boc) protecting group on the alpha-amino group makes it suitable for use in

solid-phase peptide synthesis (SPPS).[1][3] The presence of the cyclohexyl group increases

the lipophilicity of the molecule, which can enhance the pharmacokinetic properties of peptides

containing this residue.[1]
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Property Value Source(s)

Appearance White to off-white powder [1][4]

Melting Point 94 - 96 °C [1]

Solubility

Limited solubility in water;

soluble in polar organic

solvents like methanol,

ethanol, and

dimethylformamide.

[2]

Optical Rotation
[α]²⁰/D = +11 ± 2° (c=1.1 in

MeOH)
[1]

Purity ≥ 98% (HPLC) [1][4]

Chemical Identifiers and Molecular Properties
Property Value Source(s)

CAS Number 109183-71-3 [1][5]

Molecular Formula C₁₃H₂₃NO₄ [1][4]

Molecular Weight 257.33 g/mol [4][6]

Synonyms

Boc-L-Chg-OH, Boc-

cyclohexyl-L-Gly-OH, (S)-tert-

Butoxycarbonylamino-

cyclohexyl-acetic acid

[1]

Experimental Protocols: Synthesis of Boc-L-
cyclohexylglycine
Two common methods for the synthesis of Boc-L-cyclohexylglycine are detailed below. These

protocols outline the necessary reagents, conditions, and work-up procedures to obtain the

target compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/04059
https://www.capotchem.com/doc/spec_109183-71-3.do
https://www.chemimpex.com/products/04059
https://wap.guidechem.com/encyclopedia/boc-l-cyclohexylglycine-dic29370.html
https://www.chemimpex.com/products/04059
https://www.chemimpex.com/products/04059
https://www.capotchem.com/doc/spec_109183-71-3.do
https://www.chemimpex.com/products/04059
https://www.fishersci.ca/shop/products/boc-l-cyclohexylglycine-98-thermo-scientific/p-4090086
https://www.chemimpex.com/products/04059
https://www.capotchem.com/doc/spec_109183-71-3.do
https://www.capotchem.com/doc/spec_109183-71-3.do
https://www.guidechem.com/question/how-to-prepare-and-apply-boc-l-id146212.html
https://www.chemimpex.com/products/04059
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 1: From (S)-Aminocyclohexyl Acetate
Hydrochloride
This method involves the protection of the amino group of (S)-aminocyclohexyl acetate

hydrochloride using di-tert-butyl dicarbonate (Boc₂O).[6]

Materials:

(S)-Aminocyclohexyl acetate hydrochloride

2:1 Dioxane:Water

1M Sodium hydroxide (NaOH) solution

Sodium bicarbonate (NaHCO₃)

Di-tert-butyl dicarbonate (Boc₂O)

Ethyl acetate

Potassium hydrogen sulfate (KHSO₄) solution

Sodium chloride (NaCl) solution (brine)

Sodium sulfate (Na₂SO₄)

Ice bath

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve (S)-aminocyclohexyl acetate hydrochloride (1.0 g, 5.16 mmol) in 17 mL of a 2:1

dioxane:water mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.guidechem.com/question/how-to-prepare-and-apply-boc-l-id146212.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the solution in an ice bath.

Slowly add 10.4 mL of 1M aqueous sodium hydroxide solution to the reaction mixture.

Add solid sodium bicarbonate (0.43 g, 5.16 mmol) to the mixture.

Add di-tert-butyl dicarbonate (1.68 g, 7.74 mmol) and stir the reaction mixture for 16 hours.

Partially evaporate the solvent from the reaction mixture.

Take up the residue in ethyl acetate and water.

Acidify the mixture to a pH of 2 with potassium hydrogen sulfate solution.

Separate the layers and extract the aqueous layer twice with ethyl acetate.

Combine the organic layers, wash with sodium chloride solution, and dry over sodium

sulfate.

Remove the solvent under reduced pressure to yield Boc-L-cyclohexylglycine.

Method 2: From L-cyclohexylglycine
This protocol describes the direct Boc-protection of L-cyclohexylglycine.[6]

Materials:

L-cyclohexylglycine

Di-tert-butyl dicarbonate (Boc₂O)

Sodium carbonate (Na₂CO₃)

Water

Tetrahydrofuran (THF)

2M Hydrochloric acid (HCl)
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Ethyl acetate

Sodium chloride (NaCl) solution (brine)

Sodium sulfate (Na₂SO₄)

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a suspension of L-cyclohexylglycine (1 g, 6.36 mmol) in 10.5 mL of water and 5 mL of

THF, add di-tert-butyl dicarbonate (2.08 g, 9.54 mmol, 1.5 eq) and sodium carbonate (1.35 g,

12.72 mmol, 2.0 eq).

Stir the reaction mixture for 12 hours at room temperature.

Monitor the reaction by TLC (n-BuOH/conc. AcOH/water=4/1/1). If the reaction is incomplete,

an additional 0.3 equivalents of di-tert-butyl dicarbonate can be added.

After completion, acidify the reaction mixture to a pH of ~2 by adding 2 M HCl.

Stir for an additional 30 minutes to hydrolyze any unreacted di-tert-butyl dicarbonate.

Extract the product with ethyl acetate (3 x 20 mL).

Combine the organic extracts, wash with brine, and dry over sodium sulfate.

Remove the solvent under reduced pressure to obtain Boc-L-cyclohexylglycine.

Role in Peptide Synthesis and Drug Discovery
Boc-L-cyclohexylglycine is a valuable building block in the synthesis of peptides, particularly for

therapeutic applications.[1] The Boc protecting group allows for its sequential addition to a
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growing peptide chain during solid-phase peptide synthesis (SPPS).[3][7] The cyclohexyl side

chain can enhance the stability and bioactivity of the resulting peptides.[1]

Workflow of Boc Solid-Phase Peptide Synthesis (SPPS)
The following diagram illustrates the general workflow of Boc-SPPS, highlighting the key steps

where a Boc-protected amino acid such as Boc-L-cyclohexylglycine is utilized.
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Resin Support 1. Attach First
Boc-Amino Acid

2. Deprotection
(Remove Boc group) Wash 3. Coupling of

Boc-L-cyclohexylglycine Wash 4. Repeat Steps 2-3
for desired sequence

5. Cleavage from Resin
& Side-chain Deprotection Final Peptide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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